Cas no 946268-55-9 (1-cyclohexyl-3-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)urea)
1-cyclohexyl-3-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)urea Chemical and Physical Properties
Names and Identifiers
-
- Urea, N-cyclohexyl-N'-[5-[[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
- 1-cyclohexyl-3-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)urea
-
- Inchi: 1S/C19H23N5O2S2/c25-16(24-11-10-13-6-4-5-9-15(13)24)12-27-19-23-22-18(28-19)21-17(26)20-14-7-2-1-3-8-14/h4-6,9,14H,1-3,7-8,10-12H2,(H2,20,21,22,26)
- InChI Key: STFCHCWAEUWMLN-UHFFFAOYSA-N
- SMILES: N(C1CCCCC1)C(NC1=NN=C(SCC(N2C3=C(C=CC=C3)CC2)=O)S1)=O
1-cyclohexyl-3-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2680-0490-2μmol |
1-cyclohexyl-3-(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea |
946268-55-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2680-0490-5μmol |
1-cyclohexyl-3-(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea |
946268-55-9 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2680-0490-10μmol |
1-cyclohexyl-3-(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea |
946268-55-9 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2680-0490-20μmol |
1-cyclohexyl-3-(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea |
946268-55-9 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2680-0490-1mg |
1-cyclohexyl-3-(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea |
946268-55-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2680-0490-2mg |
1-cyclohexyl-3-(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea |
946268-55-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2680-0490-3mg |
1-cyclohexyl-3-(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea |
946268-55-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2680-0490-4mg |
1-cyclohexyl-3-(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea |
946268-55-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2680-0490-5mg |
1-cyclohexyl-3-(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea |
946268-55-9 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2680-0490-10mg |
1-cyclohexyl-3-(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea |
946268-55-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
1-cyclohexyl-3-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)urea Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
Additional information on 1-cyclohexyl-3-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)urea
Introduction to 1-Cyclohexyl-3-(5-{2-(2,3-Dihydro-1H-lndol-1-Yl)-2-Oxoethylsulfanyl}-1,3,4-Thiadiazol-2-Yl)Urea (CAS No. 946268-55-9)
The compound 1-Cyclohexyl-3-(5-{2-(2,3-Dihydro-1H-lndol-1-Yl)-2-Oxoethylsulfanyl}-1,3,4-Thiadiazol-2-Yl)Urea (CAS No. 946268-55-9) is a complex organic molecule with a unique structure that combines several functional groups. This compound has been the subject of recent research due to its potential applications in the field of medicinal chemistry. The molecule consists of a cyclohexyl group, a thiadiazole ring, and an indole moiety, all connected through a urea linkage. These structural features contribute to its intriguing chemical properties and biological activity.
Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery. The thiadiazole ring is known for its ability to act as a bioisostere of other heterocyclic structures, making it a valuable component in the design of novel therapeutic agents. In this compound, the thiadiazole ring is further substituted with an indole group, which adds another layer of complexity and potential functionality. The indole moiety is well-known for its role in various biological processes and has been extensively studied in the context of anticancer and antiviral agents.
The cyclohexyl group present in this compound serves as a bulky substituent, which can influence the molecule's pharmacokinetic properties such as absorption and bioavailability. Additionally, the presence of a urea linkage suggests that this compound may exhibit hydrogen bonding capabilities, which are crucial for interactions with biological targets such as enzymes or receptors.
One of the most recent advancements in the study of this compound involves its potential as an anticancer agent. Researchers have reported that this compound exhibits significant cytotoxic activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of key enzymes associated with cell proliferation and survival pathways. Furthermore, preliminary studies suggest that this compound may also possess anti-inflammatory properties, making it a promising candidate for dual-action therapeutics.
In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis pathway involves the use of readily available starting materials and standard organic chemistry techniques. The ease of synthesis and the modular nature of the molecule make it an attractive target for further modification and optimization.
Another area of interest lies in the exploration of this compound's pharmacokinetic profile. Early studies indicate that it has favorable solubility characteristics and moderate permeability across biological membranes. These properties are essential for ensuring effective delivery to target tissues and maximizing therapeutic efficacy.
Moreover, computational studies have been conducted to predict the binding affinity of this compound to various protein targets. These studies have provided valuable insights into the molecular interactions that govern its biological activity. For instance, molecular docking simulations have revealed that the indole moiety plays a critical role in stabilizing interactions with target proteins through π–π stacking and hydrogen bonding.
In conclusion, 1-Cyclohexyl-3-(5-{2-(2,3-Dihydro-1H-lndol-1-Yl)-2-Oxoethylsulfanyl}-1,3,4-Thiadiazol-2-Yl)Urea (CAS No. 946268-55-) represents a promising lead compound in medicinal chemistry research. Its unique structure combines several functional groups that contribute to its potential as an anticancer and anti-inflammatory agent. With ongoing research focusing on optimizing its pharmacokinetic properties and elucidating its mechanism of action, this compound holds great promise for future therapeutic applications.
946268-55-9 (1-cyclohexyl-3-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)